N-(3-chlorophenyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-(3-chlorophenyl)-2-[1-(2,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]sulfanylacetamide
• InChI: InChI=1S/C21H18ClN5OS/c1-13-6-7-18(14(2)8-13)27-20-17(10-25-27)21(24-12-23-20)29-11-19(28)26-16-5-3-4-15(22)9-16/h3-10,12H,11H2,1-2H3,(H,26,28)
• InChI Key: NTFPYXIOGYSGOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C3=C(C=N2)C(=NC=N3)SCC(=O)NC4=CC(=CC=C4)Cl)C
• Molecular Formula: C21H18ClN5OS
• Molecular Weight: 423.9 g/mol

Description

N-(3-chlorophenyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C21H18ClN5OS and its molecular weight is 423.92. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Applications

A new series of pyrazolo[3,4-d]pyrimidine derivatives, closely related in structure to "N-(3-chlorophenyl)-2-((1-(2,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)thio)acetamide", was synthesized and evaluated for antitumor activity. Among these derivatives, some showed mild to moderate antitumor activity against human breast adenocarcinoma cell line MCF7, highlighting their potential in cancer research and therapy. The structural modification of these compounds is a key focus to enhance their antitumor efficiency (El-Morsy et al., 2017).

Antimicrobial Applications

Compounds with a pyrazolo[3,4-d]pyrimidine core have been synthesized and tested for their antimicrobial activity. Novel pyrazole derivatives incorporating various moieties have demonstrated good to excellent antimicrobial activity, suggesting their use as potential antimicrobial agents. The focus on these compounds stems from their ability to target various microbial strains effectively, making them valuable in the development of new antimicrobial therapies (Hafez et al., 2016).

Synthetic Methodology Development

Research has also focused on developing new synthetic methodologies for pyrazolo[3,4-d]pyrimidine derivatives, including "this compound". These methodologies aim to improve the efficiency, yield, and selectivity of synthesizing these compounds. The development of such synthetic routes is crucial for expanding the application of these compounds in various research and therapeutic fields (Rahmouni et al., 2014).